Cas no 1806909-27-2 (Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate)
Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate
-
- Inchi: 1S/C9H7BrF2INO2/c1-2-16-9(15)5-4(7(11)12)3-14-8(13)6(5)10/h3,7H,2H2,1H3
- InChI Key: ZQKORLPDKGTOEX-UHFFFAOYSA-N
- SMILES: IC1=C(C(C(=O)OCC)=C(C=N1)C(F)F)Br
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 258
- XLogP3: 3.1
- Topological Polar Surface Area: 39.2
Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029058338-250mg |
Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate |
1806909-27-2 | 97% | 250mg |
$969.60 | 2022-03-31 | |
| Alichem | A029058338-500mg |
Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate |
1806909-27-2 | 97% | 500mg |
$1,711.50 | 2022-03-31 | |
| Alichem | A029058338-1g |
Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate |
1806909-27-2 | 97% | 1g |
$2,890.60 | 2022-03-31 |
Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate
Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate: A Comprehensive Overview
The compound Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate, with the CAS number 1806909-27-2, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with bromine, iodine, and a difluoromethyl group, along with an ethyl ester moiety. Its intricate molecular architecture makes it a valuable substrate for various chemical transformations and functionalization studies.
Recent advancements in synthetic methodologies have enabled the efficient synthesis of Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate. Researchers have employed a combination of nucleophilic aromatic substitution and cross-coupling reactions to assemble this compound. The presence of multiple halogen atoms (bromine and iodine) on the pyridine ring provides ample opportunities for further functionalization, making this compound a versatile building block in organic synthesis.
One of the most promising applications of this compound lies in its potential as a precursor for drug discovery. The pyridine ring, being an aromatic heterocycle, is known for its ability to interact with biological targets such as enzymes and receptors. The bromine and iodine substituents can serve as leaving groups in substitution reactions, enabling the introduction of bioactive moieties. Additionally, the difluoromethyl group imparts unique electronic and steric properties to the molecule, which can be exploited to modulate its pharmacokinetic profile.
Recent studies have also highlighted the utility of Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate in materials science. The compound's ability to undergo metal-catalyzed cross-coupling reactions has been leveraged to synthesize advanced materials with tailored electronic properties. For instance, researchers have successfully incorporated this compound into polymer frameworks, resulting in materials with enhanced conductivity and stability.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The initial step typically involves the preparation of the pyridine derivative through nucleophilic aromatic substitution. This is followed by sequential halogenation and esterification steps to introduce the bromine, iodine, and ethyl ester groups. The use of modern catalytic systems has significantly improved the yield and purity of the final product.
In terms of characterization, Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate has been thoroughly analyzed using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have confirmed the molecular structure and purity of the compound, ensuring its suitability for downstream applications.
Looking ahead, the continued exploration of this compound's chemical reactivity and biological activity is expected to unlock new avenues for its application. Its role as a versatile building block in organic synthesis positions it as a key player in both academic research and industrial development.
1806909-27-2 (Ethyl 3-bromo-5-(difluoromethyl)-2-iodopyridine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)